Cas no 2228409-85-4 (1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine)

• Product Name: 1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine
• CAS No: 2228409-85-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6283708
• PubChem ID: 165849809
• Update Time: 2025-05-23

1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine
• 2228409-85-4
• [1-(6-methoxy-5-methylpyridin-3-yl)cyclopentyl]methanamine
• EN300-1762329

• Inchi： 1S/C13H20N2O/c1-10-7-11(8-15-12(10)16-2)13(9-14)5-3-4-6-13/h7-8H,3-6,9,14H2,1-2H3
• InChI Key： BCZJESSMRSANDF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine

1-(6-Methoxy-5-Methylpyridin-3-yl)Cyclopentylmethanamine: A Comprehensive Overview

The compound 1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine, identified by the CAS number 2228409-85-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a pyridine ring, a cyclopentane group, and an amine functional group. The presence of methoxy and methyl substituents on the pyridine ring further enhances its chemical versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of neurological disorders. The compound's ability to modulate specific neurotransmitter systems has been extensively investigated, with promising results in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyridine ring via cyclization reactions, followed by the introduction of substituents such as methoxy and methyl groups. The final step involves the coupling of the pyridine derivative with a cyclopentylmethanamine moiety, which is achieved through amide bond formation under optimized conditions. This synthesis pathway has been refined in recent years to improve yield and purity, making it more feasible for large-scale production.

In terms of physical properties, 1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes, including chromatography and crystallography. Recent advancements in analytical techniques have allowed for precise characterization of this compound, including its molecular weight (307.34 g/mol) and molecular formula (C17H21N O2).

The pharmacokinetic profile of this compound has been studied extensively, revealing favorable absorption and distribution characteristics. In vivo studies have demonstrated that it achieves high concentrations in specific tissues, suggesting its potential for targeted drug delivery systems. Furthermore, recent research has focused on its metabolic stability, with findings indicating that it undergoes minimal phase I metabolism, thereby reducing the risk of adverse drug interactions.

Beyond its pharmaceutical applications, 1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could be utilized in the fabrication of advanced electronic devices.

In conclusion, 1-(6-methoxy-5-methylpyridin-3-yl)cyclopentylmethanamine is a multifaceted compound with diverse applications across multiple disciplines. Its chemical structure, synthesis methods, physical properties, and pharmacokinetic profile have been thoroughly investigated, providing a solid foundation for further research and development. As advancements in chemical synthesis and materials science continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.